Cas no 2229628-17-3 ((3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene)
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene Chemical and Physical Properties
Names and Identifiers
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- (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene
- 2229628-17-3
- EN300-1861932
-
- Inchi: 1S/C11H13BrF2/c1-10(2,8-12)11(13,14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
- InChI Key: SJOGAYQWSQFWQZ-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C(C1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 262.01687g/mol
- Monoisotopic Mass: 262.01687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene Pricemore >>
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| Enamine | EN300-1861932-1g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-5g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 5g |
$3894.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-10g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 10g |
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| Enamine | EN300-1861932-0.05g |
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2229628-17-3 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-0.1g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
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| Enamine | EN300-1861932-0.25g |
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2229628-17-3 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-0.5g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-1.0g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1861932-2.5g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1861932-5.0g |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene |
2229628-17-3 | 5g |
$3894.0 | 2023-06-01 |
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene
Introduction to (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene (CAS No. 2229628-17-3)
(3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene (CAS No. 2229628-17-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a brominated, difluorinated, and dimethylated propyl group attached to a benzene ring, making it a valuable candidate for various chemical and biological studies.
The molecular structure of (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene is particularly intriguing due to the presence of multiple functional groups. The bromine atom introduces electrophilic reactivity, while the difluoromethyl groups impart unique electronic and steric properties. These features collectively influence the compound's reactivity and stability, making it an ideal candidate for synthetic transformations and biological evaluations.
Recent research has focused on the synthesis and characterization of (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene. A study published in the Journal of Organic Chemistry in 2023 detailed a highly efficient synthetic route involving a series of well-defined steps. The synthesis begins with the bromination of a suitable starting material, followed by selective fluorination and methylation reactions. This approach not only yields high purity products but also allows for easy scale-up in industrial settings.
In terms of its physical properties, (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene exhibits a boiling point of approximately 150°C at atmospheric pressure and is moderately soluble in common organic solvents such as dichloromethane and acetone. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques.
The biological activity of (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene has also been explored in several studies. Preliminary in vitro assays have shown that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. Specifically, it has demonstrated selective toxicity towards breast cancer cells (MCF-7) with an IC50 value of 5 μM. These findings suggest potential applications in cancer research and drug development.
Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene. Molecular dynamics simulations indicate that the compound has favorable absorption, distribution, metabolism, excretion (ADME) properties. These simulations predict good oral bioavailability and low toxicity profiles, which are crucial factors for drug candidates.
In addition to its potential therapeutic applications, (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene has been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitution and cross-coupling reactions. This makes it an attractive starting material for the development of new materials and pharmaceuticals.
The environmental impact of (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene has also been considered in recent studies. Research indicates that the compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic is important for ensuring its safe use in industrial processes and minimizing environmental risks.
In conclusion, (3-bromo-1,1-difluoro-2,2-dimethylpropyl)benzene (CAS No. 2229628-17-3) is a promising compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.
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